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Compound of Interest

Compound Name: Heliox

CAS No.: 58933-55-4

Cat. No.: B1219071

Get Quote

Technical Support Center: Heliox-Ventilator
Compatibility
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

Heliox mixtures with mechanical ventilators. The information aims to address common

incompatibilities and ensure accurate experimental control.

Frequently Asked Questions (FAQs)
Q1: Why is my ventilator delivering a different tidal volume (VT) than what is set when using

Heliox?

A1: This is a common issue arising from the physical properties of Heliox. The lower density of

helium compared to nitrogen affects the accuracy of flow sensors (pneumotachometers) in

ventilators calibrated for air-oxygen mixtures.[1][2] This discrepancy can lead to either over- or

under-delivery of the set tidal volume, depending on the ventilator's flow measurement

technology.[1][3][4] Some modern ventilators have a specific Heliox mode that automatically
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compensates for the gas density, while others may require manual application of a correction

factor.[5][6]

Q2: The measured Fraction of Inspired Oxygen (FiO2) on the ventilator display seems

inaccurate. Why?

A2: The FiO2 can be inaccurate because the gas mixing valves in the ventilator are calibrated

for the viscosity and density of air and oxygen. When Heliox is substituted for air, the flow

dynamics through these valves change, which can alter the final oxygen concentration

delivered to the patient circuit.[7] For many ventilators, the delivered FiO2 will be slightly higher

than the set FiO2.[3] It is crucial to use an external, calibrated oxygen analyzer to verify the

actual FiO2 being delivered.

Q3: Can I use any ventilator for my Heliox experiments?

A3: No, not all ventilators are compatible with Heliox. Using a ventilator that has not been

validated for Heliox can lead to inaccurate gas delivery and monitoring, potentially

compromising your experiment and subject safety.[1][8] It is essential to use ventilators that are

either specifically designed for Heliox administration, have a validated Heliox mode, or for

which published correction factors are available.[2][3][5] Always consult the manufacturer's

documentation.

Q4: Why are some ventilator features, like pneumatic nebulization, disabled during Heliox
administration?

A4: Features like pneumatic nebulization and Tube Resistance Compensation (TRC) are often

disabled because their performance is highly dependent on the density of the gas used.[9] The

lower density of Heliox would alter the aerosol characteristics of a nebulizer and render the

TRC calculations inaccurate.

Q5: My heated humidifier seems to be performing differently with Heliox. Is this expected?

A5: Yes, this is an expected phenomenon. Helium has a much higher thermal conductivity than

nitrogen.[9][10] This property can affect the performance of heated humidifiers, potentially

altering the temperature and humidity of the delivered gas.[9][11] Careful monitoring of the

humidification system is recommended.
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Troubleshooting Guides
Issue: "Gas Supply Failed" or "Low Inlet Pressure" Alarm

Potential Cause Troubleshooting Step

Insufficient Heliox cylinder pressure.

Check the pressure gauge on the Heliox

cylinder and regulator. Ensure it is above the

ventilator's minimum required inlet pressure

(typically > 2.8 bar / 41 psi).[9] Replace the

cylinder if pressure is low.

Incorrect gas connection.

Verify that the Heliox supply is connected to the

correct inlet port on the ventilator (usually the air

inlet).[12][13] Ensure the connection is secure

and not leaking.

Both oxygen and Heliox supplies have failed.

This is a high-priority alarm. Immediately

provide an alternative source of ventilation.

Then, check both the oxygen and Heliox supply

pressures and connections.[9]

Issue: Inaccurate Flow or Volume Readings

Troubleshooting & Optimization
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Potential Cause Troubleshooting Step

Ventilator not calibrated for Heliox.

If the ventilator has a Heliox mode, ensure it is

activated.[9][14] After switching the gas source

from air to Heliox, wait approximately 2 minutes

for the gas mixture to stabilize before calibrating

the flow sensor.[9][15]

Ventilator lacks a specific Heliox mode.

The displayed flow reading will be inaccurate.

For an 80:20 Heliox mixture, the actual flow is

approximately 1.8 times greater than the flow

indicated on an oxygen-calibrated flow meter.[2]

[12] You must use published correction factors

for your specific ventilator to estimate the

delivered tidal volume or use an external

respiratory monitor to measure it accurately.[2]

[3]

Issue: "High Pressure" Alarm

Potential Cause Troubleshooting Step

Secretions or obstruction in the airway.
Assess the subject and perform suctioning if

necessary.[16]

Kinked or blocked ventilator tubing.

Visually inspect the entire breathing circuit from

the ventilator to the subject for any kinks,

blockages, or fluid accumulation.[16][17]

Patient-ventilator dyssynchrony.

The subject may be "fighting" the ventilator.

Check sedation levels if applicable to your

protocol.[16]

Data Presentation: Performance Discrepancies
The lower density of Heliox significantly impacts ventilator readings. The following tables

summarize key quantitative data.
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Table 1: Flow Meter Correction Factors for Heliox Mixtures

Heliox Mixture
(Helium:Oxygen)

Density Relative to Air
Correction Factor (Multiply
Indicated Flow by)

80:20 ~0.34 1.8[13]

70:30 ~0.43 1.6[13]

60:40 ~0.52 1.4[13]

Note: These are general

correction factors for flow

meters calibrated for

oxygen/air. Actual delivered

flow can vary by ventilator

model.

Table 2: Example of Delivered vs. Set Tidal Volume (VT) Discrepancy (Data generalized from a

study on the Inspiration ventilator)[4]

FiO2 Setting (Balance Helium)
Average % by which Delivered VT
Exceeded Set VT

0.50 6.3%

0.40 12.0%

0.30 13.6%

0.21 15.6%

This demonstrates that for some ventilators, as

the proportion of helium increases (FiO2

decreases), the discrepancy between set and

delivered volume also increases.

Experimental Protocols
Protocol 1: Validating Ventilator Performance with a Heliox Mixture
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Objective: To quantify the accuracy of delivered tidal volume and FiO2 of a specific ventilator

when using a Heliox mixture.

Materials:

Mechanical ventilator to be tested

Certified Heliox gas cylinder (e.g., 80:20) with regulator

Test lung (e.g., Michigan Instruments TTL)[3][18]

External, calibrated pneumotachometer

External, calibrated oxygen analyzer

Methodology:

Baseline Calibration (Air/O2):

Connect the ventilator to standard medical air and oxygen supplies.

Set the ventilator to a standard volume control mode.

Connect the ventilator circuit to the test lung with the external pneumotachometer and

oxygen analyzer placed in-line, close to the test lung inlet.

Set a tidal volume (e.g., 500 mL), respiratory rate, and FiO2 (e.g., 0.21).

Record the set VT, ventilator-displayed expired VT, external pneumotachometer VT, set

FiO2, and external analyzer FiO2.

Repeat for a range of VT and FiO2 settings.

Heliox Connection and Preparation:

Put the ventilator in standby mode.[9]

Disconnect the medical air supply and connect the Heliox cylinder to the ventilator's air

inlet.[13]
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If the ventilator has a Heliox-specific mode, activate it.[9]

Purge the system with the Heliox mixture for at least 2 minutes to ensure a stable gas

concentration.[9][15]

Perform a flow sensor calibration as per the manufacturer's instructions for use with

Heliox.[9][15]

Heliox Testing:

Set the ventilator to the same initial settings as in the baseline test (e.g., VT 500 mL, FiO2

0.21 or the lowest possible setting).

Allow the ventilator to cycle for several breaths and record all parameters: set VT,

ventilator-displayed VT, external pneumotachometer VT, set FiO2, and external analyzer

FiO2.

Repeat the measurements across a range of clinically relevant VT and FiO2 settings (e.g.,

0.30, 0.40, 0.50).[3]

Data Analysis:

Calculate the percent error between the set VT and the externally measured VT for both

baseline and Heliox conditions.

Calculate the percent error between the set FiO2 and the externally measured FiO2 for

both conditions.

Develop correction factors or charts for your specific ventilator based on these

discrepancies.

Visualizations
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Start: Ventilator Alarm or Reading Discrepancy

Initial Assessment

Gas Supply Issues

Calibration & Settings Issues

Resolution

Alarm Detected
(e.g., Low Pressure, Inaccurate VT)

Step 1:
Check Subject's Condition

Step 2:
Inspect Gas Supply & Circuit

Is Heliox Cylinder
Pressure Adequate?

Action:
Replace Cylinder

No

Action:
Secure Connections

No

Is Ventilator in
Heliox Mode?

Yes

Issue Resolved

Action:
Activate Heliox Mode

No

Action:
Recalibrate Flow Sensor

Yes
Action:

Apply Correction Factors &
Use External Monitors

If Mode
Unavailable
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Key Physical Properties

Impact on Ventilator Systems

Resulting Discrepancies

Heliox Mixture
(Helium + Oxygen)

Low Gas Density High Thermal Conductivity

Inaccurate Flow Sensor
(Pneumotachometer) Reading

Altered Gas Mixing
(Blender Performance)

Impaired Pneumatic
Nebulizer Function

Modified Humidifier
Performance

Delivered V T ≠ Set V TDelivered FiO 2 ≠ Set FiO 2 Altered Gas Temperature
and Humidity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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